![molecular formula C16H14N2OS2 B3258165 N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide CAS No. 301234-16-2](/img/structure/B3258165.png)
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
Overview
Description
“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide” is a compound that belongs to the class of heterocyclic compounds known as thiophene carboxamides. Thiophene and its substituted derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science .
Scientific Research Applications
- Anticancer Properties : Certain thiophene-based molecules exhibit promising anticancer effects . Researchers explore their potential as novel chemotherapeutic agents.
- Anti-Inflammatory Activity : Thiophenes have demonstrated anti-inflammatory properties, making them relevant for drug development .
- Antimicrobial Agents : Some thiophene derivatives exhibit antimicrobial activity, which could lead to new antibiotics or antifungal drugs .
- Cardiovascular Health : Thiophenes may have antihypertensive and anti-atherosclerotic effects .
Corrosion Inhibition
Thiophene derivatives find applications in industrial chemistry and material science:
- Corrosion Inhibitors : These compounds protect metals from corrosion, extending the lifespan of structures and equipment .
Synthetic Chemistry
Various synthetic methods yield thiophene derivatives:
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are significant methods for obtaining thiophenes .
Antitumor Activity
Thiazole derivatives, including those containing thiophene fragments, have been evaluated for antitumor effects .
Combinatorial Libraries
Thiophenes serve as valuable building blocks for creating diverse combinatorial libraries in drug discovery .
Future Directions
Thiophene and its derivatives have shown a wide range of therapeutic properties, attracting great interest in industry as well as academia . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists . Therefore, “N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide” could be a potential candidate for future research in medicinal chemistry.
properties
IUPAC Name |
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2OS2/c1-2-11-5-7-12(8-6-11)13-10-21-16(17-13)18-15(19)14-4-3-9-20-14/h3-10H,2H2,1H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKYAZKOSKMHCPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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